Cas no 426215-32-9 (1-[(2-methylphenyl)methyl]-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-[(2-methylphenyl)methyl]-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 426215-32-9
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 4524215
• PubChem ID: 1721573
• Update Time: 2025-06-08

1-[(2-methylphenyl)methyl]-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(2-methylphenyl)methyl]-2,3-dihydro-1H-indole-2,3-dione
• 1H-Indole-2,3-dione, 1-[(2-methylphenyl)methyl]-
• STK068250
• AKOS000245411
• SR-01000465886
• 1-[(2-methylphenyl)methyl]indole-2,3-dione
• AK-778/15445001
• 1-(2-methylbenzyl)-1H-indole-2,3-dione
• 426215-32-9
• VU0238477-1
• CS-0320081
• 1-(2-methylbenzyl)indoline-2,3-dione
• CHEMBL493834
• CCG-279596
• SR-01000465886-1
• SCHEMBL15928248
• F0914-7507

• Inchi： 1S/C16H13NO2/c1-11-6-2-3-7-12(11)10-17-14-9-5-4-8-13(14)15(18)16(17)19/h2-9H,10H2,1H3
• InChI Key： BDMQEKTUDOKLEI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2C)C2=C(C=CC=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 251.095
• Monoisotopic Mass: 251.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-[(2-methylphenyl)methyl]-2,3-dihydro-1H-indole-2,3-dione

Compound CAS No 426215-32-9: 1-[(2-methylphenyl)methyl]-2,3-dihydro-1H-indole-2,3-dione

CAS No 426215-32-9, also known as 1-[(2-methylphenyl)methyl]-2,3-dihydro-1H-indole-2,3-dione, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule features a bicyclic framework with a dihydroindole moiety and a methyl-substituted phenyl group, making it a valuable compound in both academic research and commercial development.

The structural complexity of this compound arises from its indole core, which is fused with a diketone group. The presence of the methyl group on the phenyl ring introduces additional electronic effects and steric hindrance, which can influence its reactivity and bioavailability. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of indole derivatives, making this compound an attractive candidate for drug discovery.

One of the most promising applications of CAS No 426215-32-9 lies in its potential as a precursor for more complex molecules. Its indole skeleton is a common feature in many bioactive compounds, including antibiotics, antifungal agents, and anticancer drugs. For instance, researchers have explored the use of similar indole derivatives in the development of novel antiparasitic agents targeting neglected tropical diseases. The diketone functionality further enhances its utility as a building block for constructing larger molecular frameworks.

In terms of synthesis, several methods have been reported for the preparation of 1-[(2-methylphenyl)methyl]-2,3-dihydro-1H-indole-2,3-dione. These include condensation reactions involving aldehydes or ketones with appropriate amino compounds, followed by cyclization steps to form the indole ring system. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

The biological evaluation of this compound has revealed interesting properties that warrant further investigation. For example, studies have shown that it exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. Additionally, its ability to interact with specific receptors suggests potential applications in modulating cellular signaling pathways. These findings underscore the importance of continued research into the pharmacological profile of this compound.

From an industrial perspective, the scalability of its synthesis and its compatibility with existing manufacturing processes make it an appealing choice for large-scale production. The compound's stability under various storage conditions also contributes to its suitability for long-term use in formulations or intermediates.

In conclusion, CAS No 426215-32-9, or 1-[(2-methylphenyl)methyl]-2,3-dihydro-1H-indole-2,3-dione, represents a valuable addition to the arsenal of chemical tools available for advancing scientific research and industrial innovation. Its unique structure, coupled with emerging insights from recent studies, positions it as a key player in the development of novel therapeutic agents and advanced materials.